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Compound Focus: Glycidol-d5

CAS No.: 1246819-20-4

Cat. No.: S1782816

Get Quote

Glycidol-d5 is a deuterated form of glycidol, commonly used as an internal standard in analytical chemistry.

The table below consolidates its core identifiers and physical-chemical properties.

Category Details

CAS Number 1246819-20-4 [1] [2] [3]

Molecular Formula C3HD5O2 [1] [2] [3]

Molecular Weight 79.11 g/mol [1] [2] [3]

| Synonyms | Oxiran-2-ylmethanol-d5 [3] Dideuterio-(2,3,3-trideuteriooxiran-2-yl)methanol [1] 2-

Oxiranemethanol-d5 [2] (2H3)-2-Oxiranyl(2H2)methanol [3] | | Purity | >98% (as supplied by Larodan) [1] | |

Density | 1.2±0.1 g/cm³ [3] | | Boiling Point | 162.4±8.0 °C at 760 mmHg [3] | | Flash Point | 81.1±0.0 °C

[3] |

Primary Research Applications and Protocols

In research, Glycidol-d5's primary role is to serve as an internal standard for precise quantification,

particularly in food safety and toxicology studies.
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Application
Area

Specific Use
Analytical
Technique

Key Protocol Detail

Analytical
Chemistry

Internal Standard for

quantifying glycidol or its
esters in complex matrices

(e.g., fish oil, infant formula)
[2]

GC-MS/MS [2] Added to sample prior to extraction

to correct for losses; enables high
accuracy with LOQs as low as 0.3-

0.9 ng/mL in UPLC-MS/MS methods
[4].

Polymer
Science

Tracer for studying reaction
pathways, kinetics, and

polymer structure in
synthesis of polyglycerols

[2]

NMR
Spectroscopy

[2]

Incorporated during ring-opening
polymerization to track integration

and branching mechanisms [2].

Toxicology &
Metabolism

Tracking and quantifying

exposure to glycidol in
biological systems [4]

UPLC-MS/MS Used in biomonitoring to correlate

urinary mercapturic acid metabolites
(e.g., from glycidol) with exposure

levels in populations [4].

Safety and Handling Information

Although the search results do not contain a specific Safety Data Sheet for Glycidol-d5, it is classified as a

Dangerous Good for transport and may be subject to additional shipping charges [2]. Given that its non-

deuterated form, glycidol, is a confirmed health hazard, you must treat Glycidol-d5 with extreme caution.

The hazards of glycidol (CAS 556-52-5) include [5] [6]:

Health Hazards: Suspected of causing genetic defects, may cause cancer, toxic if inhaled, causes
skin and serious eye irritation [6].

Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly sealed and under an
inert atmosphere. Recommended storage temperature is between 2-8°C [1] [6].

Personal Protective Equipment (PPE): Wear a complete suit of chemical-protective clothing, use
protective gloves (e.g., chloroprene or nitrile rubber), eye protection (face shield and safety glasses),

and, if risk assessment dictates, a full-face respirator [6].
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Vendor and Purchasing Information

For your convenience, here is a comparison of suppliers offering Glycidol-d5.

Supplier Catalog Number Quantity Price

Larodan 41-4101-4 5 mg 100.00 € [1]

Larodan 41-4101-7 25 mg 200.00 € [1]

Larodan 41-4101-9 100 mg 600.00 € [1]

Santa Cruz Biotechnology sc-490032 5 mg $265.00 [2]

Santa Cruz Biotechnology sc-490032A 25 mg $510.00 [2]

Experimental Workflow for Exposure Biomarker
Analysis

The following diagram illustrates a typical UPLC-MS/MS workflow for analyzing human exposure to

glycidol using Glycidol-d5 as an internal standard, based on a 2025 method [4].
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This workflow allows for rapid run times (approximately 7 minutes per sample) and high recovery rates

(102-119%), enabling precise biomonitoring of glycidol exposure in human populations [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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